Cas no 5830-21-7 (1-Propanone, 3-methoxy-1-(1-piperidinyl)-)

• Product Name: 1-Propanone, 3-methoxy-1-(1-piperidinyl)-
• CAS No: 5830-21-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5842762
• PubChem ID: 15751929
• Update Time: 2025-06-10

1-Propanone, 3-methoxy-1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-methoxy-1-(1-piperidinyl)-
• 3-Methoxy-1-(piperidin-1-yl)propan-1-one
• EN300-7460460
• 5830-21-7
• AKOS012246752
• CS-0260135
• 3-methoxy-1-piperidin-1-ylpropan-1-one
• SCHEMBL12518836

• Inchi： 1S/C9H17NO2/c1-12-8-5-9(11)10-6-3-2-4-7-10/h2-8H2,1H3
• InChI Key： CJLLUXGLPVVKMT-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(=O)CCOC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.9899 g/cm3
• Boiling Point: 161-164 °C(Press: 7 Torr)
• pka: -0.56±0.20(Predicted)

Additional information on 1-Propanone, 3-methoxy-1-(1-piperidinyl)-

Introduction to 1-Propanone, 3-methoxy-1-(1-piperidinyl)- (CAS No. 5830-21-7) and Its Emerging Applications in Chemical Biology

The compound 1-Propanone, 3-methoxy-1-(1-piperidinyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 5830-21-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif that combines a ketone group with a methoxy substituent and a piperidine ring, has garnered attention for its versatile biological activities and synthetic utility. The piperidine moiety, in particular, is well-known for its prevalence in biologically active molecules, including numerous drugs that have successfully navigated clinical trials and reached the market.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds, such as those containing piperidine, due to their ability to modulate biological pathways with high specificity. The structural framework of 1-Propanone, 3-methoxy-1-(1-piperidinyl)- provides an excellent scaffold for further derivatization, enabling the exploration of novel pharmacophores that could lead to the development of next-generation therapeutics. This compound has been studied for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer.

In the context of central nervous system research, the piperidine ring in 1-Propanone, 3-methoxy-1-(1-piperidinyl)- has been investigated for its interaction with neurotransmitter receptors and ion channels. Piperidine derivatives are known to exhibit properties that make them suitable candidates for treating neurological conditions such as depression, anxiety, and neurodegenerative diseases. The methoxy group on the ketone further enhances the compound's potential by introducing hydrophobicity and electronic tuning, which can influence binding affinity and selectivity.

Moreover, the compound's structure suggests potential applications in antiviral and antibacterial research. The unique combination of functional groups may enable it to disrupt viral replication mechanisms or inhibit bacterial enzymes critical for survival. Preliminary studies have shown promising results in vitro when this compound is tested against various pathogens. These findings are particularly encouraging given the ongoing global challenges posed by resistant strains of bacteria and viruses.

The synthetic chemistry of 1-Propanone, 3-methoxy-1-(1-piperidinyl)- also presents intriguing opportunities for chemists seeking to develop novel synthetic methodologies. The presence of both a ketone and an ether linkage provides multiple sites for functionalization, allowing for the creation of diverse derivatives through techniques such as nucleophilic addition, condensation reactions, and metal-catalyzed coupling reactions. These synthetic pathways not only facilitate the production of analogs for biological testing but also contribute to the broader field of organic chemistry by expanding our toolkit for constructing complex molecular architectures.

One particularly noteworthy area of research involves the use of 1-Propanone, 3-methoxy-1-(1-piperidinyl)- as a precursor in the synthesis of more complex bioactive molecules. For instance, it has been utilized in the preparation of inhibitors targeting specific enzyme families involved in metabolic pathways relevant to diseases such as diabetes and obesity. By leveraging its structural features, researchers have been able to design molecules that exhibit improved pharmacokinetic properties compared to earlier-generation drugs.

The role of computational chemistry in studying 1-Propanone, 3-methoxy-1-(1-piperidinyl)- cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions with high accuracy before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also helps in identifying potential liabilities early in the development pipeline. Molecular docking simulations have been particularly valuable in understanding how this compound binds to biological targets such as proteins and nucleic acids.

In conclusion,1-Propanone, 3-methoxy-1-(1-piperidinyl)- (CAS No. 5830-21-7) represents a compelling subject of study with far-reaching implications for chemical biology and pharmaceutical science. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at treating a wide range of diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in developing innovative therapeutics that address unmet medical needs worldwide.